Cas no 1261987-16-9 (2-Hydroxy-5-(3-methylsulfonylphenyl)pyrimidine)

• Product Name: 2-Hydroxy-5-(3-methylsulfonylphenyl)pyrimidine
• CAS No: 1261987-16-9
• MF: C₁₁H₁₀N₂O₃S
• MW: 250.273701190948
• MDL: MFCD18316638
• CID: 2767755
• PubChem ID: 53222410
• Update Time: 2025-05-23

2-Hydroxy-5-(3-methylsulfonylphenyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-(3-(Methylsulfonyl)phenyl)pyrimidin-2-ol
• 2-HYDROXY-5-(3-METHYLSULFONYLPHENYL)PYRIMIDINE
• DTXSID40686862
• 2-Hydroxy-5-(3-methylsulfonylphenyl)pyrimidine, 95%
• 1261987-16-9
• MFCD18316638
• 5-[3-(Methanesulfonyl)phenyl]pyrimidin-2(1H)-one
• 2-Hydroxy-5-(3-methylsulfonylphenyl)pyrimidine

• MDL： MFCD18316638
• Inchi： 1S/C11H10N2O3S/c1-17(15,16)10-4-2-3-8(5-10)9-6-12-11(14)13-7-9/h2-7H,1H3,(H,12,13,14)
• InChI Key： YOSMADGACXUWSC-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC=C(C2C=NC(NC=2)=O)C=1)(=O)=O

Computed Properties

• Exact Mass: 250.04121336Da
• Monoisotopic Mass: 250.04121336Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 84Ų

Additional information on 2-Hydroxy-5-(3-methylsulfonylphenyl)pyrimidine

2-Hydroxy-5-(3-methylsulfonylphenyl)pyrimidine (CAS No. 1261987-16-9): A Comprehensive Overview

2-Hydroxy-5-(3-methylsulfonylphenyl)pyrimidine (CAS No. 1261987-16-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique pyrimidine core and methylsulfonylphenyl substituent, plays a pivotal role in the development of novel therapeutic agents and advanced materials. Its molecular structure, C11H10N2O3S, offers a versatile platform for further chemical modifications, making it a valuable intermediate in synthetic chemistry.

The hydroxy group at the 2-position of the pyrimidine ring enhances the compound's reactivity, enabling it to participate in various coupling reactions and derivatizations. Meanwhile, the 3-methylsulfonylphenyl moiety contributes to its electronic properties, influencing its solubility and binding affinity in biological systems. Researchers have explored its potential in drug discovery, particularly in targeting enzymes and receptors associated with inflammatory and metabolic disorders.

In recent years, the demand for 2-Hydroxy-5-(3-methylsulfonylphenyl)pyrimidine has surged due to its applications in high-throughput screening and medicinal chemistry. Its relevance in AI-driven drug design has also been highlighted, as computational models increasingly rely on such scaffolds for virtual screening and lead optimization. This aligns with the growing trend of integrating machine learning and cheminformatics in pharmaceutical R&D.

From a commercial perspective, CAS 1261987-16-9 is supplied by leading chemical manufacturers under stringent quality control standards. Its synthesis typically involves multi-step organic reactions, including Suzuki coupling and nucleophilic substitution, ensuring high purity and yield. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to verify its structural integrity and physicochemical properties.

The compound's stability under ambient conditions and compatibility with common solvents like DMSO and ethanol further enhance its utility in laboratory settings. Additionally, its low toxicity profile makes it suitable for biological studies, addressing the increasing focus on green chemistry and sustainable synthesis in the chemical industry.

Emerging trends in personalized medicine and targeted therapy have also spotlighted 2-Hydroxy-5-(3-methylsulfonylphenyl)pyrimidine as a candidate for developing selective inhibitors. Its modular structure allows for the incorporation of additional functional groups, enabling researchers to fine-tune its pharmacological properties. This adaptability is crucial for addressing unmet medical needs, particularly in oncology and immunology.

In summary, 2-Hydroxy-5-(3-methylsulfonylphenyl)pyrimidine (CAS No. 1261987-16-9) represents a cutting-edge tool in modern chemistry and drug development. Its multifaceted applications, combined with the industry's shift toward data-driven research, position it as a compound of enduring significance. As scientific advancements continue to unfold, this molecule is poised to play an even greater role in shaping the future of therapeutic innovation and material science.